Cas no 1863147-12-9 (3-Bromo-N-(propan-2-yl)pyridine-4-carboxamide)

• Product Name: 3-Bromo-N-(propan-2-yl)pyridine-4-carboxamide
• CAS No: 1863147-12-9
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• MDL: MFCD30275986
• CID: 4781646
• Update Time: 2023-08-17

3-Bromo-N-(propan-2-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-(propan-2-yl)pyridine-4-carboxamide

• MDL： MFCD30275986
• Inchi： 1S/C9H11BrN2O/c1-6(2)12-9(13)7-3-4-11-5-8(7)10/h3-6H,1-2H3,(H,12,13)
• InChI Key： OXPUBKAJSYVNST-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42